Cas no 91645-06-6 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- 2-butyl-3a,4,5,6,7,7a-hexahydro-octahydro-1H-4,7-epoxyisoindole-1,3-dione
- NSC191779
- 2-butylhexahydro-1H-4,7-epoxyisoindole-1,3(2H)-dione
- NSC-191779
- 91645-06-6
- N-butyl-7-Oxabicyclo(2.2.1)heptane-2,3-dicarboximide
- 4,7-Epoxy-2-butyl-2,3,3a,4,5,6,7,7a-octahydro-1h-isoindole-1,3-dione
- BJQVSFGGONZLMC-UHFFFAOYSA-N
- DTXSID00307480
- SCHEMBL3494259
-
-
- Inchi: InChI=1S/C12H17NO3/c1-2-3-6-13-11(14)9-7-4-5-8(16-7)10(9)12(13)15/h7-10H,2-6H2,1H3
- InChI Key: BJQVSFGGONZLMC-UHFFFAOYSA-N
- SMILES: CCCCN1C(=O)C2C3CCC(C2C1=O)O3
Computed Properties
- Exact Mass: 223.121
- Monoisotopic Mass: 223.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.205
- Boiling Point: 377.2°C at 760 mmHg
- Flash Point: 181.9°C
- Refractive Index: 1.528
Related Literature
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Yong Pu,Jeremy Gingrich,Almudena Veiga-Lopez Lab Chip, 2021,21, 546-557
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
-
Yi Jiang,Yibo Chen,Mingjian Zhang,Yang Qiu,Feng Pan RSC Adv., 2016,6, 51871-51876
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Zhu Zhu,Qian-min Deng,Guo-qing Shi Anal. Methods, 2016,8, 564-569
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Rafael A. Allão Cassaro,Jackson A. L. C. Resende,Sauli Santos Jr.,Lorenzo Sorace,Maria G. F. Vaz CrystEngComm, 2013,15, 8422-8425
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Qin Wu,Qinqin Cheng,Siming Yuan,Junchao Qian,Kai Zhong,Yinfeng Qian,Yangzhong Liu Chem. Sci., 2015,6, 6607-6613
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Krzysztof Zawada,Sebastian Kowalczyk,Andrzej Plichta,Jan Jaczewski,Tomasz Zabielski RSC Adv., 2022,12, 3406-3415
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Jiang-Lin Wang,Lu Zhang,Lian-Xun Gao,Ji-Lei Chen,Te Zhou,Feng-Lei Jiang J. Mater. Chem. B, 2021,9, 8639-8645
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10. 3D hierarchical tubular micromotors with highly selective recognition and capture for antibiotics†Xingmei Bing,Xiaolei Zhang,Jia Li,Wenning Yang,Jie Yang J. Mater. Chem. A, 2020,8, 2809-2819
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